N-[(4-Fluorophenyl)methyl]-4-(5-methylpyrimidin-2-yl)oxypiperidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(4-Fluorophenyl)methyl]-4-(5-methylpyrimidin-2-yl)oxypiperidine-1-carboxamide is a chemical compound that has been extensively studied for its potential in the field of medicinal chemistry. This compound is also known as FMP-1 and has shown promising results in various scientific research applications.
Mechanism Of Action
FMP-1 works by targeting specific enzymes and receptors in the body. It has been found to inhibit the activity of certain enzymes and receptors that are involved in the growth and proliferation of cancer cells. FMP-1 has also been found to have neuroprotective effects by inhibiting the activity of enzymes and receptors that are involved in the development of Alzheimer's and Parkinson's disease.
Biochemical And Physiological Effects
FMP-1 has been found to have various biochemical and physiological effects on the body. It has been found to inhibit the activity of specific enzymes and receptors that are involved in the growth and proliferation of cancer cells. FMP-1 has also been found to have neuroprotective effects by inhibiting the activity of enzymes and receptors that are involved in the development of Alzheimer's and Parkinson's disease.
Advantages And Limitations For Lab Experiments
FMP-1 has several advantages for lab experiments. It is easy to synthesize and has shown promising results in various scientific research applications. However, FMP-1 has some limitations for lab experiments. It is relatively expensive to synthesize and requires specialized equipment and expertise to handle.
Future Directions
There are several future directions for the study of FMP-1. One future direction is to further investigate its potential in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Another future direction is to explore its potential as a drug delivery system for targeted drug delivery. Additionally, further studies can be conducted to optimize the synthesis method of FMP-1 and to develop more efficient and cost-effective methods of synthesis.
Synthesis Methods
The synthesis of FMP-1 involves the reaction of 4-fluorobenzylamine with 5-methyl-2-chloropyrimidine in the presence of a base to form the intermediate N-(4-fluorobenzyl)-5-methyl-2-chloropyrimidin-4-amine. This intermediate is then coupled with 1-piperidinecarboxylic acid, 4-(2,4-dimethoxyphenyl)-2,6-dimethylpyridine, and diisopropylcarbodiimide to form the final product, N-[(4-Fluorophenyl)methyl]-4-(5-methylpyrimidin-2-yl)oxypiperidine-1-carboxamide.
Scientific Research Applications
FMP-1 has been extensively studied for its potential in the field of medicinal chemistry. It has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. FMP-1 has been found to inhibit the growth of cancer cells by targeting specific enzymes and receptors. It has also been found to have neuroprotective effects in the treatment of Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
N-[(4-fluorophenyl)methyl]-4-(5-methylpyrimidin-2-yl)oxypiperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21FN4O2/c1-13-10-20-17(21-11-13)25-16-6-8-23(9-7-16)18(24)22-12-14-2-4-15(19)5-3-14/h2-5,10-11,16H,6-9,12H2,1H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQRPULPZNGASGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C(N=C1)OC2CCN(CC2)C(=O)NCC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21FN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(4-fluorophenyl)methyl]-4-[(5-methylpyrimidin-2-yl)oxy]piperidine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.